1-(4-Methylphenyl)-4,5-dioxo-2-phenyl-3-pyrrolidinecarboxylic acid ethyl ester

• IUPAC Name: ethyl 1-(4-methylphenyl)-4,5-dioxo-2-phenylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C20H19NO4/c1-3-25-20(24)16-17(14-7-5-4-6-8-14)21(19(23)18(16)22)15-11-9-13(2)10-12-15/h4-12,16-17H,3H2,1-2H3
• InChI Key: BJKBEPAPDYTTEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(N(C(=O)C1=O)C2=CC=C(C=C2)C)C3=CC=CC=C3
• Molecular Formula: C20H19NO4
• DSSTOX Substance ID: DTXSID30571096
• Molecular Weight: 337.4 g/mol
• CAS RN: 1089855-57-1

Description

The compound “1-(4-Methylphenyl)-4,5-dioxo-2-phenyl-3-pyrrolidinecarboxylic acid ethyl ester” is a type of ester. Esters are organic compounds that are derived from carboxylic acids and alcohols. They are frequently the source of flavors and aromas in many fruits and flowers. They also make up the bulk of animal fats and vegetable oils.

Synthesis Analysis

Esters can be synthesized from carboxylic acids and alcohols in the presence of an acid catalyst. Acid chlorides and acid anhydrides also react with alcohols to form esters. Additionally, esters can be synthesized from trans-esterification reactions.

Molecular Structure Analysis

The molecular structure of esters features a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group.

Chemical Reactions Analysis

Esters can undergo several types of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. This process is known as saponification when it is used to convert fats and oils into soap. Esters can also be converted to amides via an aminolysis reaction. Furthermore, they can undergo trans-esterification reactions to form different esters. Esters can also be reduced to form alcohols or aldehydes depending on the reducing agent.

Physical And Chemical Properties Analysis

The physical and chemical properties of esters are determined to a large extent by the type of intermolecular forces. Substances with similar molar masses can have quite different boiling points due to these forces. Alcohols, from which esters are derived, are polar molecules, and this polarity affects the properties of esters.

Mechanism of Action

The mechanism of action of esters involves various chemical reactions. For instance, in the hydrolysis of esters, water (HOH) splits the ester bond. The H of HOH joins to the oxygen atom in the OR part of the original ester, and the OH of HOH joins to the carbonyl carbon atom.

Safety and Hazards

The safety and hazards associated with esters depend on the specific compound. For example, some esters can cause skin irritation, serious eye irritation, and respiratory irritation. It’s important to handle these compounds with care, using protective equipment and working in a well-ventilated area.

Future Directions

The future directions in the study and use of esters are vast. They are important in many areas of science and industry, including the production of flavors and fragrances, the manufacture of plastics and resins, and in the field of medicine. Research continues to explore new synthesis methods, applications, and properties of these versatile compounds.